Cas no 885270-80-4 (8-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID)

• Product Name: 8-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID
• CAS No: 885270-80-4
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• CID: 993145
• PubChem ID: 53438630
• Update Time: 2025-04-20

8-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID
• 885270-80-4
• 8-Chloro-2H-1-benzopyran-3-carboxylic acid
• SCHEMBL20839735
• DTXSID00701404

• Inchi： 1S/C10H7ClO3/c11-8-3-1-2-6-4-7(10(12)13)5-14-9(6)8/h1-4H,5H2,(H,12,13)
• InChI Key： MUCGQLHFTLWZNH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C=C(C(=O)O)COC=21

Computed Properties

• Exact Mass: 210.00800
• Monoisotopic Mass: 210.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 46.53000
• LogP: 2.20040